2-(6-benzyl-1-ethyl-3-methyl-5,7-dioxo-1,5,6,7-tetrahydro-4H-pyrazolo[4,3-d]pyrimidin-4-yl)-N-(2-ethylphenyl)acetamide

• IUPAC Name: 2-(6-benzyl-1-ethyl-3-methyl-5,7-dioxopyrazolo[4,3-d]pyrimidin-4-yl)-N-(2-ethylphenyl)acetamide
• InChI: InChI=1S/C25H27N5O3/c1-4-19-13-9-10-14-20(19)26-21(31)16-28-22-17(3)27-30(5-2)23(22)24(32)29(25(28)33)15-18-11-7-6-8-12-18/h6-14H,4-5,15-16H2,1-3H3,(H,26,31)
• InChI Key: NGLZXHAASZDBKB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CN2C3=C(C(=O)N(C2=O)CC4=CC=CC=C4)N(N=C3C)CC
• Molecular Formula: C25H27N5O3
• Molecular Weight: 445.5 g/mol

Description

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It includes the reactants, conditions, catalysts, and the yield of the product.

Molecular Structure Analysis

This involves determining the arrangement of atoms in a molecule and the chemical bonds that hold the atoms together. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes the conditions required for the reaction, the products formed, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

This involves determining properties such as melting point, boiling point, solubility, density, molar mass, and specific rotation. It also includes studying the compound’s stability, reactivity, and acidity or basicity.

Mechanism of Action

Target of Action

AKOS021671788, also known as F3411-4046, is a potent inhibitor of the mitochondrial protein VDAC1 (voltage-dependent anion channel 1) with a Kd value of 15.4 μM . VDAC1 is a key player in the regulation of mitochondrial function and apoptosis .

Mode of Action

The compound interacts with VDAC1, inhibiting both VDAC1 oligomerization and apoptosis . This interaction reduces the conductance of the channel, thereby modulating the function of the mitochondria .

Result of Action

AKOS021671788 has been shown to inhibit selenium-induced VDAC1 oligomerization, cytochrome C release from mitochondria, and apoptosis in HEK-293 cells . This suggests that the compound can protect cells against mitochondrial dysfunction .

Safety and Hazards

This involves studying the toxicity, flammability, and environmental impact of the compound. It includes determining appropriate handling and disposal procedures.